Cas no 2228882-29-7 (3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid
• CAS No: 2228882-29-7
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6615752
• PubChem ID: 165798407
• Update Time: 2025-10-24

3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid
• EN300-1981086
• 2228882-29-7

• Inchi： 1S/C8H8ClNO3/c9-7-2-1-5(4-10-7)3-6(11)8(12)13/h1-2,4,6,11H,3H2,(H,12,13)
• InChI Key： UTULWJGRIVCPLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid

3-(6-Chloropyridin-3-yl)-2-hydroxypropanoic Acid: A Comprehensive Overview

3-(6-Chloropyridin-3-yl)-2-hydroxypropanoic acid (CAS No. 2228882-29-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid is composed of a 6-chloropyridin-3-yl moiety attached to a 2-hydroxypropanoic acid group. The presence of the chloropyridine ring and the hydroxyl group imparts distinct chemical properties, making it an attractive candidate for drug design and synthesis. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting specific biological pathways.

In the realm of medicinal chemistry, 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid has been investigated for its pharmacological properties. One of the key areas of interest is its ability to modulate enzymes and receptors involved in various disease states. For instance, research has shown that this compound can inhibit specific kinases, which are often dysregulated in cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a potential therapeutic agent for these conditions.

Furthermore, the structural flexibility of 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid allows for the introduction of various functional groups to enhance its biological activity and pharmacokinetic properties. Through structure-activity relationship (SAR) studies, scientists have been able to optimize the compound's potency and selectivity, paving the way for more effective drug candidates.

In addition to its therapeutic potential, 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid has also been explored for its use in diagnostic applications. Its unique chemical properties make it suitable for labeling and imaging techniques, which can aid in the early detection and monitoring of diseases. For example, conjugates of this compound have been used in fluorescence imaging to visualize specific cellular processes and biomarkers.

The synthesis of 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid involves several well-established chemical reactions. One common approach is the coupling of 6-chloropyridine-3-carbaldehyde with an appropriate alcohol followed by oxidation to form the carboxylic acid. This synthetic route is scalable and can be adapted to produce large quantities of the compound for further research and development.

Clinical trials involving derivatives of 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid have shown promising results. Early-phase trials have demonstrated favorable safety profiles and preliminary evidence of efficacy in treating certain cancers and inflammatory disorders. These findings have spurred further investigations into the compound's mechanisms of action and potential therapeutic applications.

The environmental impact of 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid is another important consideration. Researchers are actively working on developing greener synthetic methods to minimize waste and reduce the environmental footprint associated with its production. Sustainable practices in chemical synthesis are crucial for ensuring that this compound can be produced on a large scale without adverse effects on the environment.

In conclusion, 3-(6-chloropyridin-3-yl)-2-hydroxypropanoic acid (CAS No. 2228882-29-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable tool in the fight against various diseases.